Cas no 2229585-84-4 (2-chloro-5-(3-methylazetidin-3-yl)oxypyridine)

• Product Name: 2-chloro-5-(3-methylazetidin-3-yl)oxypyridine
• CAS No: 2229585-84-4
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 6335814
• PubChem ID: 165751646
• Update Time: 2025-06-10

2-chloro-5-(3-methylazetidin-3-yl)oxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(3-methylazetidin-3-yl)oxypyridine
• 2229585-84-4
• 2-chloro-5-[(3-methylazetidin-3-yl)oxy]pyridine
• EN300-1982153

• Inchi： 1S/C9H11ClN2O/c1-9(5-11-6-9)13-7-2-3-8(10)12-4-7/h2-4,11H,5-6H2,1H3
• InChI Key： FIPSRVQUFJCJQC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)OC1(C)CNC1

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-chloro-5-(3-methylazetidin-3-yl)oxypyridine

Professional Introduction to 2-chloro-5-(3-methylazetidin-3-yl)oxypyridine (CAS No. 2229585-84-4)

2-chloro-5-(3-methylazetidin-3-yl)oxypyridine, identified by its CAS number 2229585-84-4, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and potential applications in drug development. The compound consists of a pyridine core substituted with a chloro group at the 2-position and an oxopyridine moiety linked to a 3-methylazetidine ring. Such structural motifs are often explored for their ability to interact with biological targets, making this compound a promising candidate for further investigation.

The< strong>2-chloro-5-(3-methylazetidin-3-yl)oxypyridine molecule exhibits a rich chemical reactivity that can be leveraged in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring allows for diverse functionalization strategies. This reactivity is particularly useful in the design of novel pharmacophores, which are essential for developing new therapeutic agents. Researchers have been exploring the use of this compound as a building block in the synthesis of more complex molecules, with the aim of improving pharmacological properties such as bioavailability, selectivity, and efficacy.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways relevant to human health and disease. The< strong>2-chloro-5-(3-methylazetidin-3-yl)oxypyridine structure, with its combined pyridine and azetidine moieties, presents an intriguing scaffold for such applications. Studies have shown that derivatives of this compound can exhibit inhibitory activity against various enzymes and receptors, suggesting potential therapeutic uses in areas such as oncology, inflammation, and neurodegenerative disorders. The< strong>3-methylazetidine ring, in particular, has been recognized for its ability to engage with specific binding sites on target proteins, offering a scaffold for structure-based drug design.

The< strong>CAS No. 2229585-84-4 designation ensures that researchers have a standardized identifier for this compound, facilitating its use in academic and industrial settings. This standardized nomenclature is crucial for ensuring consistency in scientific literature and patent filings. The compound's molecular formula and physical properties have been well-documented, providing a solid foundation for further chemical investigation. Researchers can utilize this information to optimize synthetic routes, assess purity standards, and evaluate potential impurities.

Advances in computational chemistry have enabled the prediction of biological activity for< strong>2-chloro-5-(3-methylazetidin-3-yl)oxypyridine and its derivatives before experimental synthesis. Molecular docking studies have been particularly useful in identifying how this molecule might interact with biological targets such as kinases, proteases, and ion channels. These virtual screening approaches have accelerated the drug discovery process by allowing researchers to prioritize compounds based on their predicted binding affinity and selectivity. Such computational methods are increasingly integrated into early-stage drug development pipelines.

The< strong>pyridine core of< strong>2-chloro-5-(3-methylazetidin-3-yl)oxypyridine is known for its versatility in medicinal chemistry due to its ability to form hydrogen bonds and participate in hydrophobic interactions with biological targets. The oxopyridine moiety further enhances this capability by introducing an oxygen atom that can engage with polar residues in protein binding pockets. This dual functionality makes the compound an attractive candidate for designing molecules with enhanced binding affinity and stability. Additionally, the< strong>chloro substituent at the 2-position can serve as a handle for further chemical modifications, allowing researchers to fine-tune pharmacological properties.

In recent publications, researchers have reported on the synthesis and characterization of various derivatives of< strong>2-chloro-5-(3-methylazetidin-3-yl)oxypyridine. These studies have focused on exploring different substituents on the azetidine ring and optimizing synthetic conditions to improve yield and purity. Some reports have highlighted the use of transition-metal-catalyzed reactions to construct key carbon-carbon bonds in the molecule efficiently. Such methodologies are critical for scaling up production from laboratory-scale preparations to industrial quantities.

The< strong>CAS No. 2229585-84-4 compound has also been investigated for its potential role in combination therapies. In many cases, drugs are more effective when used in conjunction with other agents that target different aspects of a disease pathway. The unique structural features of< strong>2-chloro-5-(3-methylazetidin-3-yloxypyridine] make it a versatile candidate for such combination approaches. Preclinical studies have demonstrated synergistic effects when this compound is paired with other therapeutic agents, leading to improved treatment outcomes.

The future direction of research on< strong>2-chloro-5-(3-methylazetidin-3-yloxypyridine] will likely focus on expanding its therapeutic applications through structure-based drug design and medicinal chemistry optimization. Advances in genomics and proteomics will provide deeper insights into disease mechanisms, enabling more targeted development strategies. Additionally, improvements in synthetic methodologies will allow for the rapid exploration of novel derivatives with enhanced pharmacological profiles.

In conclusion,< strong>2-chloro-5-(3-methylazetidin-yloxypyridine] (CAS No.< strong>2229585--84--4) represents a promising scaffold for pharmaceutical innovation. Its unique structural features offer opportunities for designing molecules with improved efficacy and selectivity against various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an important role in the next generation of therapeutics.